Cas no 2137990-97-5 (N-(4-amino-1-methylcyclohexyl)-2-methoxyacetamide)

• Product Name: N-(4-amino-1-methylcyclohexyl)-2-methoxyacetamide
• CAS No: 2137990-97-5
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 5865402
• PubChem ID: 165952076
• Update Time: 2025-08-05

N-(4-amino-1-methylcyclohexyl)-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-amino-1-methylcyclohexyl)-2-methoxyacetamide
• EN300-764083
• 2137990-97-5

• Inchi： 1S/C10H20N2O2/c1-10(12-9(13)7-14-2)5-3-8(11)4-6-10/h8H,3-7,11H2,1-2H3,(H,12,13)
• InChI Key： IEXIHPIOIPUZON-UHFFFAOYSA-N
• SMILES： O=C(COC)NC1(C)CCC(CC1)N

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on N-(4-amino-1-methylcyclohexyl)-2-methoxyacetamide

N-(4-Amino-1-Methylcyclohexyl)-2-Methoxyacetamide: A Comprehensive Overview

N-(4-Amino-1-Methylcyclohexyl)-2-Methoxyacetamide, also known by its CAS number 2137990-97-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule combines a cyclohexyl group with an amino substituent and a methoxyacetamide moiety, making it a versatile compound for various chemical modifications and biological studies.

The synthesis of N-(4-Amino-1-Methylcyclohexyl)-2-Methoxyacetamide involves a series of well-established organic reactions, including nucleophilic substitution, acylation, and cyclization processes. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is crucial for pharmacological studies where stereochemistry plays a pivotal role. Researchers have explored the use of transition metal catalysts to enhance the efficiency and selectivity of these reactions, contributing to the scalability of its production.

From a structural standpoint, the cyclohexyl ring in N-(4-Amino-1-Methylcyclohexyl)-2-Methoxyacetamide provides a rigid framework that can influence the compound's bioavailability and binding affinity to target proteins. The amino group at the 4-position of the cyclohexane ring introduces hydrogen bonding capabilities, which are essential for interactions within biological systems. Meanwhile, the 2-methoxyacetamide group adds hydrophilicity, enhancing solubility and potentially improving drug delivery properties.

Recent studies have focused on the pharmacokinetic properties of N-(4-Amino-1-Methylcyclohexyl)-2-Methoxyacetamide, particularly its absorption, distribution, metabolism, and excretion (ADME) profile. In vitro experiments have shown that the compound exhibits moderate solubility in aqueous solutions, which is favorable for oral administration. However, its metabolic stability remains an area of active investigation, with researchers exploring strategies to improve its half-life through chemical modifications such as alkylation or acylation at specific positions.

The biological activity of N-(4-Amino-1-Methylcyclohexyl)-2-Methoxyacetamide has been evaluated in several disease models. Preclinical studies suggest that it may possess anti-inflammatory and analgesic properties, making it a potential candidate for treating chronic pain conditions. Additionally, its ability to modulate certain signaling pathways has been explored in oncology research, where it shows promise as a chemotherapeutic agent with reduced side effects compared to conventional treatments.

In terms of safety assessment, toxicological studies on N-(4-Amino-1-Methylcyclohexyl)-2-Methoxyacetamide have been conducted to determine its acute and chronic toxicity profiles. These studies indicate that the compound has a relatively low toxicity profile at therapeutic doses, although further long-term studies are required to fully understand its safety profile in humans.

The future development of N-(4-Amino-1-Methylcyclohexyl)-2-Methoxyacetamide is expected to focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leveraging advanced computational chemistry tools and high-throughput screening techniques to identify novel analogs with enhanced efficacy and reduced toxicity.